(4-Amino-3-(4-methoxyphenyl)isothiazol-5-yl)(4-(2-ethoxyphenyl)piperazin-1-yl)methanone

• IUPAC Name: [4-amino-3-(4-methoxyphenyl)-1,2-thiazol-5-yl]-[4-(2-ethoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C23H26N4O3S/c1-3-30-19-7-5-4-6-18(19)26-12-14-27(15-13-26)23(28)22-20(24)21(25-31-22)16-8-10-17(29-2)11-9-16/h4-11H,3,12-15,24H2,1-2H3
• InChI Key: WEZRMBOBYKYPLZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)C(=O)C3=C(C(=NS3)C4=CC=C(C=C4)OC)N
• Molecular Formula: C23H26N4O3S
• Molecular Weight: 438.5 g/mol

Description

This compound belongs to the class of organic compounds known as aryl-phenylketones. These are aromatic compounds containing a ketone substituted by one aryl group, and a phenyl group.

Synthesis Analysis

The synthesis of similar compounds often involves aminomethylation reactions. The product is typically purified by crystallization from 96% ethanol and characterized by 1H NMR, 13C NMR, IR, and HRMS spectra.

Molecular Structure Analysis

The molecular structure of similar compounds is determined using various spectroscopic techniques and confirmed by a single-crystal X-ray diffraction analysis. In the single crystal, C–H…O hydrogen bonds between neighboring molecules form chains along the a-axis direction.

Chemical Reactions Analysis

All reactions are typically monitored by thin layer chromatography, carried out on 0.3 mm silica gel F-254 (Merck) plates using UV light ZF-2 (253.7 and 365.0 nm) for detection.

Physical And Chemical Properties Analysis

The 13C NMR spectrum of similar compounds revealed signals at δ = 150.7, 149.3, 31.1 ppm for alkene carbons CH=CH2 and SCH2, respectively.

Scientific Research Applications

Enzyme Inhibition

Given the structural complexity, this compound might act as an enzyme inhibitor. It could be particularly useful in studying the inhibition of enzymes that are involved in the synthesis of inflammatory mediators or other biological molecules that contribute to disease states.

Each of these applications would require rigorous testing, including in vitro and in vivo studies, to determine the compound’s efficacy and safety profile. The research could lead to the development of new drugs or therapeutic approaches based on the compound’s mechanism of action and target specificity. . This analysis provides a starting point for further exploration into the scientific research applications of the compound .

Mechanism of Action

While the exact mechanism of action for this specific compound is not available, similar compounds have shown promising neuroprotective and anti-inflammatory properties. They inhibit ER stress, apoptosis, and the NF-kB inflammatory pathway.

Future Directions

Indole derivatives, which this compound is a part of, have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. They possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc. This creates interest among researchers to synthesize a variety of indole derivatives.